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Compound of Interest

Compound Name: 2,5-Divinylpyridine

Cat. No.: B097761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,5-Divinylpyridine, a versatile

organic compound utilized in various research and industrial applications. This document

outlines its chemical identity, physical and chemical properties, and detailed safety information

to ensure its proper and safe handling in a laboratory setting.

Chemical and Physical Properties
2,5-Divinylpyridine, with the CAS number 16222-95-0, is a pyridine derivative characterized

by the presence of two vinyl groups.[1][2] Its key physical and chemical properties are

summarized in the table below.
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Property Value Source

Molecular Formula C9H9N [2]

Molecular Weight 131.17 g/mol [2][3]

CAS Number 16222-95-0 [1][2]

Melting Point -42 °C (-44 °F)

Boiling Point 115 °C (239 °F)

Density 0.978 g/cm³ at 25 °C (77 °F)

log Pow (Octanol/Water

Partition Coefficient)
~0.64 at 20 °C (68 °F)

Safety Information
2,5-Divinylpyridine is a hazardous substance that requires careful handling to minimize risks.

The following sections detail its GHS classification and provide essential safety protocols.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapour.

Acute Toxicity (Oral) 4 H302: Harmful if swallowed.

Acute Toxicity (Dermal) 4
H312: Harmful in contact with

skin.

Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled.

Skin Irritation 2 H315: Causes skin irritation.

Eye Irritation 2A
H319: Causes serious eye

irritation.

GHS Pictograms
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The following pictograms are associated with the hazards of 2,5-Divinylpyridine:

Flame: Indicates a flammable hazard.

Exclamation Mark: Indicates that it may cause irritation, skin sensitization, or is harmful.

Health Hazard: May be harmful or fatal.

Precautionary Statements
A comprehensive list of precautionary statements for the safe handling of 2,5-Divinylpyridine
is provided below.
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Type Code Statement

Prevention P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.

P233 Keep container tightly closed.

P240
Ground and bond container

and receiving equipment.

P241

Use explosion-proof

electrical/ventilating/lighting

equipment.

P242 Use non-sparking tools.

P243
Take action to prevent static

discharges.

P261
Avoid breathing mist or

vapours.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P271
Use only outdoors or in a well-

ventilated area.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

Response P301 + P312 + P330

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell. Rinse mouth.

P303 + P361 + P353 IF ON SKIN (or hair): Take off

immediately all contaminated
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clothing. Rinse skin with

water/shower.

P304 + P340 + P312

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing. Call

a POISON CENTER/doctor if

you feel unwell.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

Storage P403 + P235
Store in a well-ventilated

place. Keep cool.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Experimental Protocols
The following protocols are derived from standard safety data sheets and should be strictly

adhered to when working with 2,5-Divinylpyridine.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear flame-retardant antistatic protective clothing and chemical-resistant

gloves (e.g., Butyl rubber, Viton®).
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Respiratory Protection: Use a full-face respirator with a combination filter for organic vapors

and particulates if ventilation is inadequate.

Handling and Storage
Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mists.

Use non-sparking tools and take precautionary measures against static discharge.

Keep away from heat, sparks, open flames, and other ignition sources.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

First Aid Measures
If Swallowed: Do NOT induce vomiting. Rinse mouth with water and call a physician or

poison control center immediately.

If on Skin: Immediately remove all contaminated clothing. Rinse skin with plenty of water for

at least 15 minutes. Seek immediate medical attention.

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical

attention.

Visualized Safety Workflow
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The following diagram illustrates the logical workflow for the safe handling of 2,5-
Divinylpyridine, from preparation to disposal.

Preparation Handling

Emergency Response

Disposal
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Spill
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After Use

Evacuate, Ventilate,
Use Absorbent Material

Administer First Aid,
Seek Medical Attention

Use CO2, Dry Chemical, or
Alcohol-Resistant Foam

Dispose via Approved
Waste Disposal Plant
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,5-Divinylpyridine: A Technical Guide to Its Properties
and Safe Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097761#2-5-divinylpyridine-cas-number-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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